Cas no 7188-89-8 (1H-Pyrazole, 5-methyl-1,3-diphenyl-)

• Product Name: 1H-Pyrazole, 5-methyl-1,3-diphenyl-
• CAS No: 7188-89-8
• MF: C₁₆H₁₄N₂
• MW: 234.295763492584
• CID: 544868
• PubChem ID: 899904
• Update Time: 2025-04-19

1H-Pyrazole, 5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-methyl-1,3-diphenyl-
• 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE
• 5-methyl-1,3-diphenylpyrazole
• 1,3-diphenyl-5-methyl-1H-pyrazole
• 1,3-Diphenyl-5-methyl-pyrazol
• 1,3-diphenyl-5-methylpyrazole
• 1H-Pyrazole,5-methyl-1,3-diphenyl
• 5-Methyl-1,3-diphenylpyrazol
• 7188-89-8
• FT-0747806
• DTXSID50358482
• SCHEMBL5301151

• Inchi： 1S/C16H14N2/c1-13-12-16(14-8-4-2-5-9-14)17-18(13)15-10-6-3-7-11-15/h2-12H,1H3
• InChI Key： CJYSHDBQTCHBTF-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 234.11600
• Monoisotopic Mass: 234.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 3.84770